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Chemical Profile of Osmanthuside H

The following table consolidates the basic chemical and sourcing information available for Osmanthuside

H.

Property Description

Chemical Formula C₁₉H₂₈O₁₁ [1] [2] [3]

Molecular Weight 432.42 g/mol [1] [2] [3]

CAS Number 149155-70-4 [1] [2]

Classification Phenylethanoid Glycoside (PhG) [1] [2]

Reported Biological
Activities

Alcohol dehydrogenase (ADH) inhibitor; anti-inflammatory; neuroprotective
[1]

Documented Natural
Sources

Leaves of persimmon (Diospyros kaki); plants of the Oleaceae family,
including Osmanthus species [1] [2]
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A Roadmap for Protocol Development

Since a direct protocol is not available, here is a suggested approach to plan your isolation and purification

work, based on general practices for compounds like Osmanthuside H.
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Plant Material
(Leaves of D. kaki or Osmanthus sp.)

Drying & Grinding

Extraction
(e.g., Maceration with

 Methanol/Ethanol)

Liquid-Liquid Partition
(e.g., between Water and
 Ethyl Acetate/n-Butanol)

Crude Extract

Fractionation
(Column Chromatography)

Purification
(Prep. HPLC or
 repeated CC)

Purity Analysis
(Analytical HPLC, MS, NMR)

Pure Osmanthuside H
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Detailed Methodological Considerations

Extraction: Phenylethanoid glycosides are often efficiently extracted using aqueous methanol (e.g.,
70-80%) or ethanol. This polarity helps extract the glycosides while leaving behind highly non-polar

compounds [4].
Partitioning: The concentrated aqueous extract can be successively partitioned with solvents like

petroleum ether (to remove lipids), ethyl acetate, and n-butanol. Osmanthuside H, being a glycoside,
is most likely to be enriched in the n-butanol fraction [5].

Chromatography:
Fractionation: The active fraction (e.g., n-butanol) is typically subjected to column

chromatography over silica gel or Sephadex LH-20. You can use a gradient elution with a
chloroform-methanol-water system to separate compounds by polarity.

Purification: Final purification to homogeneity will likely require preparative High-Performance
Liquid Chromatography (HPLC). A reversed-phase C18 column with a water-acetonitrile or

water-methanol gradient is standard. The molecular formula (C₁₉H₂₈O₁₁) and known UV
chromophores (from the phenolic moiety) can guide the development of your HPLC method [4]

[1].
Analysis & Identification:

Purity Check: Use analytical HPLC to confirm the purity of the final isolate.
Structural Confirmation: The identity of Osmanthuside H must be confirmed by

spectroscopic techniques, including Mass Spectrometry (MS) and 1D/2D Nuclear Magnetic
Resonance (NMR) spectroscopy, and by comparison with literature data [4] [3].

Tips for Your Next Steps

To find more specific experimental details, you may consider these actions:

Search Specialized Databases: Use scientific databases like SciFinder, Reaxys, or PubMed to
perform a deeper search. Using the CAS Number (149155-70-4) as a search term will yield the most

precise results.
Consult Related Literature: Look for research articles on the isolation of other phenylethanoid

glycosides (e.g., acteoside or echinacoside). The general principles and conditions are often similar
and can be adapted for Osmanthuside H [5] [6].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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